![molecular formula C20H18N4O B2398223 [1,1'-Biphenyl]-4-yl(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone CAS No. 2176338-47-7](/img/structure/B2398223.png)
[1,1'-Biphenyl]-4-yl(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone
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Overview
Description
“[1,1’-Biphenyl]-4-yl(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone” is a chemical compound that is part of a series of 2-aryl-3-(pyrimidine-2-ylamino)imidazo[1,2-a]pyrimidine derivatives . These compounds are synthesized through a one-pot reaction of aromatic ketones and 2-aminopyrimidine .
Synthesis Analysis
The synthesis of these compounds involves a one-pot reaction of aromatic ketones and 2-aminopyrimidine . This reaction is performed in the presence of I2 and DMSO . The derivatives of the 3-amine compound are then reacted with propargyl bromide to yield 2-phenyl-N-(prop-2-yn-1-yl)-N-(pyrimidine-2-yl) derivatives of imidazo/pyrimidine rings .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds include a one-pot reaction of aromatic ketones and 2-aminopyrimidine . This is followed by a reaction with propargyl bromide to yield the final product .Scientific Research Applications
- Imidazo[1,2-a]pyrimidine derivatives exhibit promising pharmacological activities. Researchers have explored their potential as antiviral, antibacterial, anti-HIV, and antitumor agents .
- These compounds also show efficacy in treating neurodegenerative disorders such as depression, anxiety, and Parkinson’s disease .
- The fused ring structure of imidazo[1,2-a]pyrimidine contributes to its analgesic, neuroleptic, cardiovascular, and anxiolytic properties .
- Imidazo[1,2-a]pyrimidine has been a focal point in synthetic chemistry. Researchers have employed various methods, including multicomponent reactions, condensation reactions, intramolecular cyclizations, and carbon–hydrogen bond formations, to synthesize these compounds .
- The versatility of imidazo[1,2-a]pyrimidine as a scaffold allows for diverse functionalizations and modifications .
- Studies have investigated the effects of imidazo[1,2-a]pyrimidine derivatives on cell functions, particularly regarding inflammatory responses. These compounds impact leukocyte infiltration and arachidonate metabolite production .
- Some imidazo[1,2-a]pyrimidine derivatives exhibit antimicrobial activity. Researchers have tested them against various bacteria to evaluate their potential as antimicrobial agents .
Medicinal Chemistry and Drug Development
Synthetic Chemistry and Methodologies
Biological Activity and Mechanisms
Antimicrobial Properties
Schiff Bases and Biological Applications
Future Directions
properties
IUPAC Name |
(4-phenylphenyl)-[3-(pyrimidin-2-ylamino)azetidin-1-yl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O/c25-19(24-13-18(14-24)23-20-21-11-4-12-22-20)17-9-7-16(8-10-17)15-5-2-1-3-6-15/h1-12,18H,13-14H2,(H,21,22,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEWFYFRFJLHCJH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC=C(C=C2)C3=CC=CC=C3)NC4=NC=CC=N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1,1'-Biphenyl]-4-yl(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone |
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